N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)butanamide

• IUPAC Name: N-(1,3-dimethyl-2-oxobenzimidazol-5-yl)butanamide
• InChI: InChI=1S/C13H17N3O2/c1-4-5-12(17)14-9-6-7-10-11(8-9)16(3)13(18)15(10)2/h6-8H,4-5H2,1-3H3,(H,14,17)
• InChI Key: RRBISAWDTSAOMB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC2=C(C=C1)N(C(=O)N2C)C
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol

Description

N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)butanamide, also known as DMBOB, is a compound that has gained attention in the field of scientific research due to its potential therapeutic applications. DMBOB has been shown to have various biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)butanamide is believed to exert its effects through the modulation of GABA receptors, which play a key role in the regulation of neuronal excitability. This compound has been shown to enhance GABAergic neurotransmission, thereby reducing neuronal excitability and potentially preventing seizures.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anticonvulsant, neuroprotective, and anxiolytic properties. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)butanamide has several advantages for use in lab experiments, including its ability to cross the blood-brain barrier and its relatively low toxicity. However, its low solubility in water can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)butanamide, including further investigation of its mechanisms of action and its potential therapeutic applications in neurological disorders. Additionally, research could focus on developing more efficient synthesis methods for this compound and improving its solubility in water for easier administration in experiments.

Synthesis Methods

N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)butanamide can be synthesized through a multistep process involving the reaction of 2-amino-5-methylbenzimidazole with butyric anhydride, followed by oxidation with potassium permanganate and reduction with sodium borohydride. The resulting product is purified through column chromatography to obtain this compound.

Scientific Research Applications

N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)butanamide has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as epilepsy and Parkinson's disease. It has been shown to have anticonvulsant and neuroprotective properties, making it a promising candidate for further study in these areas.